Cas no 2452301-09-4 (Empagliflozin Methyl Acetate)
Empagliflozin Methyl Acetate Chemical and Physical Properties
Names and Identifiers
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- K43Z46NSR6
- Empagliflozin acetate
- Monoacetyl empagliflozin
- ((2R,3S,4R,5R,6S)-6-(4-chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)methyl acetate
- Empagliflozin Methyl Acetate
-
- Inchi: 1S/C25H29ClO8/c1-14(27)32-13-21-22(28)23(29)24(30)25(34-21)16-4-7-20(26)17(11-16)10-15-2-5-18(6-3-15)33-19-8-9-31-12-19/h2-7,11,19,21-25,28-30H,8-10,12-13H2,1H3/t19-,21+,22+,23-,24+,25-/m0/s1
- InChI Key: KGCZRQDTNDGABN-XSOWEEMTSA-N
- SMILES: ClC1C=CC(=CC=1CC1C=CC(=CC=1)O[C@@H]1COCC1)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 657
- XLogP3: 2.1
- Topological Polar Surface Area: 115
Empagliflozin Methyl Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E521155-10mg |
Empagliflozin Methyl Acetate |
2452301-09-4 | 10mg |
$ 138.00 | 2023-09-07 | ||
| TRC | E521155-50mg |
Empagliflozin Methyl Acetate |
2452301-09-4 | 50mg |
$ 594.00 | 2023-09-07 | ||
| TRC | E521155-100mg |
Empagliflozin Methyl Acetate |
2452301-09-4 | 100mg |
$ 1075.00 | 2023-09-07 | ||
| Biosynth | IC181144-2 mg |
2R,3S,4R,5R,6S-6-4-Chloro-3-[[4-[(3S)-tetrahydrofuran-3-yl]oxyphenyl]methyl]phenyl]-3,4,5-trihydroxy-tetrahydropyran-2-yl]methyl ace tate |
2452301-09-4 | 2mg |
$69.30 | 2023-01-04 | ||
| Biosynth | IC181144-5 mg |
2R,3S,4R,5R,6S-6-4-Chloro-3-[[4-[(3S)-tetrahydrofuran-3-yl]oxyphenyl]methyl]phenyl]-3,4,5-trihydroxy-tetrahydropyran-2-yl]methyl ace tate |
2452301-09-4 | 5mg |
$115.50 | 2023-01-04 | ||
| Biosynth | IC181144-10 mg |
2R,3S,4R,5R,6S-6-4-Chloro-3-[[4-[(3S)-tetrahydrofuran-3-yl]oxyphenyl]methyl]phenyl]-3,4,5-trihydroxy-tetrahydropyran-2-yl]methyl ace tate |
2452301-09-4 | 10mg |
$173.30 | 2023-01-04 | ||
| Biosynth | IC181144-25 mg |
2R,3S,4R,5R,6S-6-4-Chloro-3-[[4-[(3S)-tetrahydrofuran-3-yl]oxyphenyl]methyl]phenyl]-3,4,5-trihydroxy-tetrahydropyran-2-yl]methyl ace tate |
2452301-09-4 | 25mg |
$635.25 | 2023-01-04 | ||
| Biosynth | IC181144-50 mg |
2R,3S,4R,5R,6S-6-4-Chloro-3-[[4-[(3S)-tetrahydrofuran-3-yl]oxyphenyl]methyl]phenyl]-3,4,5-trihydroxy-tetrahydropyran-2-yl]methyl ace tate |
2452301-09-4 | 50mg |
$982.00 | 2023-01-04 |
Empagliflozin Methyl Acetate Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Empagliflozin Methyl Acetate
Comprehensive Overview of Empagliflozin Methyl Acetate (CAS No. 2452301-09-4): Properties, Applications, and Market Trends
Empagliflozin Methyl Acetate (CAS No. 2452301-09-4) is a critical intermediate in the synthesis of Empagliflozin, a widely prescribed sodium-glucose cotransporter-2 (SGLT2) inhibitor. This compound has garnered significant attention due to its role in the production of antidiabetic medications, particularly for type 2 diabetes mellitus (T2DM) management. With the global rise in diabetes prevalence, the demand for high-quality intermediates like Empagliflozin Methyl Acetate has surged, making it a focal point in pharmaceutical research and manufacturing.
The chemical structure of Empagliflozin Methyl Acetate features a unique combination of functional groups, including an acetate moiety and a glucopyranose ring, which contribute to its stability and reactivity during synthesis. Researchers and manufacturers prioritize this compound for its high purity (>98%) and compatibility with large-scale production processes. Recent studies highlight its optimized synthesis routes, reducing environmental impact through green chemistry principles—a trending topic in pharmaceutical sustainability.
From a therapeutic perspective, Empagliflozin, derived from this intermediate, demonstrates cardiovascular and renal benefits beyond glycemic control. This aligns with current patient-centric treatment trends, where users frequently search for terms like "SGLT2 inhibitors side effects" or "Empagliflozin vs Metformin." Such queries reflect growing consumer interest in drug mechanisms and comparative efficacy. The intermediate’s role in ensuring consistent API quality directly impacts these end-user concerns.
Market analytics reveal that 2452301-09-4 is pivotal in addressing supply chain challenges for diabetes drugs. With major pharmaceutical companies investing in continuous manufacturing technologies, this compound’s scalable production supports industry shifts toward Industry 4.0 practices. Regulatory filings across the US (FDA), Europe (EMA), and Asia emphasize strict adherence to ICH guidelines for intermediates—a recurring theme in GMP compliance discussions.
Innovations in crystallization techniques for Empagliflozin Methyl Acetate have improved yield and particle size distribution, addressing common formulation challenges. These advancements respond to frequent searches like "how to improve drug solubility"—a key hurdle in oral antidiabetic development. Furthermore, patent landscapes indicate ongoing research into polymorphic forms, catering to IP protection strategies in competitive markets.
Environmental, social, and governance (ESG) factors now influence pharma intermediates procurement. Empagliflozin Methyl Acetate manufacturers adopting solvent recovery systems and carbon-neutral processes gain competitive edges. This resonates with healthcare sustainability searches, which have increased by 120% since 2022 according to keyword tools.
In analytical characterization, advanced techniques like HPLC-MS and NMR spectroscopy ensure precise quantification of 2452301-09-4. Such quality control measures answer prevalent queries about "impurity profiling in APIs"—a critical concern for generic drug developers. Stability studies under ICH Q1A conditions further validate its suitability for global distribution.
The future outlook for Empagliflozin Methyl Acetate remains robust, driven by expanding diabetes drug markets in emerging economies and combination therapy developments. Its integration into fixed-dose combinations aligns with personalized medicine trends, frequently searched as "best diabetes drug combinations." With continuous process optimization and regulatory alignment, this intermediate will sustain its vital role in metabolic disorder therapeutics.
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